4-Bromo-2-(1-hydroxy-2-methylpropyl)phenol

• Molecular Formula: C10H13BrO2
• Molecular Weight: 245.11 g/mol
• IUPAC Name: 4-bromo-2-(1-hydroxy-2-methylpropyl)phenol
• InChI: InChI=1S/C10H13BrO2/c1-6(2)10(13)8-5-7(11)3-4-9(8)12/h3-6,10,12-13H,1-2H3
• InChI Key: NJSLLOVFMCUYDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=C(C=CC(=C1)Br)O)O

Description

4-Bromo-2-(1-hydroxy-2-methylpropyl)phenol is a useful research compound. Its molecular formula is C10H13BrO2 and its molecular weight is 245.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 5-bromo-2-hydroxybenzaldehyde (4.00 g, 19.9 mmol) in Et2O (40.0 mL) and THF (10.0 mL) was added dropwise to the isopropylmagnesium chloride (2 M in Et2O, 29.8 mL, 59.7 mmol) at ambient temperature. The reaction was stirred for about 15 min then MeOH (5 mL) was added followed by saturated aqueous NH4Cl and 1 N HCl. The reaction was extracted with EtOAc and then the combined organic layers were extracted with brine, dried over MgSO4, filtered, and evaporated to give the title compound as an oil (5.96 g, >100% yield). NMR showed some EtOAc but it was used as is the next step: 1H NMR (DMSO-d6, δ) 0.87 (3H, d), 1.03 (3H, d), 2.06 (1H, m), 2.77 (1H, s), 4.49 (1H, d), 6.78 (1H, d), 7.02 (1H, s), 7.25 (1H, dd), 8.11 (1H, s)